Cas no 36796-55-1 (N-(3-fluorophenyl)-1-methylpiperidin-4-amine)

• Product Name: N-(3-fluorophenyl)-1-methylpiperidin-4-amine
• CAS No: 36796-55-1
• MF: C₁₂H₁₇FN₂
• MW: 208.275186300278
• CID: 2939622
• PubChem ID: 868430
• Update Time: 2025-10-24

N-(3-fluorophenyl)-1-methylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-1-methylpiperidin-4-amine
• Oprea1_581703
• AKOS000235122
• SR-01000210376-1
• SMR000185966
• N-(3-fluorophenyl)-1-methyl-4-piperidinamine
• LBA79655
• CS-0252202
• G57914
• SCHEMBL13844240
• 36796-55-1
• EN300-59388
• SR-01000210376
• STL219910
• AB00086471-01
• MLS000576578
• CHEMBL1532320
• Z234895019

• Inchi： 1S/C12H17FN2/c1-15-7-5-11(6-8-15)14-12-4-2-3-10(13)9-12/h2-4,9,11,14H,5-8H2,1H3
• InChI Key： BUSCXLDJLMSROU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)NC1CCN(C)CC1

Computed Properties

• Exact Mass: 208.13757671Da
• Monoisotopic Mass: 208.13757671Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 305.2±37.0 °C at 760 mmHg
• Flash Point: 138.4±26.5 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-(3-fluorophenyl)-1-methylpiperidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(3-fluorophenyl)-1-methylpiperidin-4-amine

N-(3-Fluorophenyl)-1-Methylpiperidin-4-amine (CAS No. 36796-55-1): A Comprehensive Overview

N-(3-Fluorophenyl)-1-methylpiperidin-4-amine (CAS No. 36796-55-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(3-fluorophenyl)-4-methylpiperidine, is characterized by its unique structural features, which include a fluorinated phenyl group and a substituted piperidine ring. These characteristics contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for neurological and psychiatric disorders.

The fluorine atom in the phenyl group of N-(3-fluorophenyl)-1-methylpiperidin-4-amine plays a crucial role in modulating the compound's pharmacological properties. Fluorine substitution is known to enhance the lipophilicity and metabolic stability of organic molecules, making them more suitable for drug development. Recent studies have shown that this compound exhibits high binding affinity to specific receptors, such as serotonin and dopamine receptors, which are implicated in mood regulation and cognitive function.

In the context of medicinal chemistry, N-(3-fluorophenyl)-1-methylpiperidin-4-amine has been extensively studied for its potential as a lead compound in the development of new therapeutic agents. Its ability to cross the blood-brain barrier (BBB) efficiently makes it an attractive candidate for central nervous system (CNS) disorders. Researchers have explored its use in treating conditions such as depression, anxiety, and schizophrenia, where modulation of neurotransmitter systems is critical.

One of the key challenges in drug development is achieving a favorable balance between efficacy and safety. N-(3-fluorophenyl)-1-methylpiperidin-4-amine has demonstrated promising results in preclinical studies, showing potent activity with minimal side effects. This is particularly important for long-term treatments, where patient compliance and safety are paramount. The compound's favorable pharmacokinetic profile, including good oral bioavailability and low toxicity, further supports its potential as a therapeutic agent.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-activity relationships (SAR) of N-(3-fluorophenyl)-1-methylpiperidin-4-amine. These studies have helped identify key structural modifications that can enhance the compound's binding affinity and selectivity for specific receptors. For instance, substituting different functional groups on the piperidine ring or modifying the phenyl group can lead to compounds with improved pharmacological properties.

In addition to its potential as a therapeutic agent, N-(3-fluorophenyl)-1-methylpiperidin-4-amine has also been investigated for its use as a research tool in neuroscience. Its ability to selectively bind to specific receptors makes it useful for studying receptor function and signaling pathways. This has important implications for understanding the underlying mechanisms of various neurological disorders and developing more targeted therapies.

The synthesis of N-(3-fluorophenyl)-1-methylpiperidin-4-amine involves several well-established chemical reactions, including nucleophilic substitution and reductive amination. These synthetic routes are scalable and can be adapted for large-scale production, making the compound accessible for both research and commercial applications. The availability of high-purity material is crucial for ensuring consistent results in both preclinical studies and clinical trials.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While N-(3-fluorophenyl)-1-methylpiperidin-4-amine is still in the early stages of clinical development, preliminary data from Phase I trials have shown promising results. These trials have focused on assessing the compound's safety profile, pharmacokinetics, and tolerability in healthy volunteers. The results have been encouraging, with no significant adverse effects reported at therapeutic doses.

Future research on N-(3-fluorophenyl)-1-methylpiperidin-4-amine will likely focus on expanding its therapeutic applications and optimizing its pharmacological properties. Ongoing studies are exploring its potential in treating other neurological conditions, such as Alzheimer's disease and Parkinson's disease, where modulation of neurotransmitter systems may offer therapeutic benefits. Additionally, efforts are being made to develop prodrugs or analogs that can further enhance the compound's efficacy and safety profile.

In conclusion, N-(3-fluorophenyl)-1-methylpiperidin-4-amine (CAS No. 36796-55-1) represents a promising compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for developing new therapies for neurological and psychiatric disorders. As research continues to advance, this compound is likely to play an increasingly important role in improving patient outcomes and advancing our understanding of complex neurological conditions.